Cas no 1248933-18-7 (2,2,2-trifluoro-1-(3-methylthiophen-2-yl)ethan-1-amine)

• Product Name: 2,2,2-trifluoro-1-(3-methylthiophen-2-yl)ethan-1-amine
• CAS No: 1248933-18-7
• MF: C₇H₈F₃NS
• MW: 195.205330848694
• CID: 5590997
• PubChem ID: 61603743
• Update Time: 2025-10-29

2,2,2-trifluoro-1-(3-methylthiophen-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanamine, 3-methyl-α-(trifluoromethyl)-
• 2,2,2-trifluoro-1-(3-methylthiophen-2-yl)ethan-1-amine
• CS-0306289
• EN300-1258953
• AKOS010867380
• 1248933-18-7

• Inchi： 1S/C7H8F3NS/c1-4-2-3-12-5(4)6(11)7(8,9)10/h2-3,6H,11H2,1H3
• InChI Key： TYQQQZIVVMQVCG-UHFFFAOYSA-N
• SMILES： C1(C(C(F)(F)F)N)SC=CC=1C

Computed Properties

• Exact Mass: 195.03295492g/mol
• Monoisotopic Mass: 195.03295492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.3Ų

Experimental Properties

• Density: 1.311±0.06 g/cm3(Predicted)
• Boiling Point: 230.8±40.0 °C(Predicted)
• pka: 4.30±0.50(Predicted)

Additional information on 2,2,2-trifluoro-1-(3-methylthiophen-2-yl)ethan-1-amine

Chemical Overview of 2,2,2-Trifluoro-1-(3-Methylthiophen-2-Yl)Ethan-1-Amine (CAS No. 1248933-18-7)

Introduction

2,2,2-Trifluoro-1-(3-methylthiophen-2-yl)ethan-1-amine, also known by its CAS registry number CAS No. 1248933-18-7, is a specialized organic compound with unique chemical properties. This compound has garnered attention in various scientific and industrial applications due to its distinct structure and functional groups. The molecule combines a trifluoroethylamine moiety with a methylthiophene ring, making it a versatile compound for research and development in fields such as pharmacology, materials science, and agrochemicals.

Chemical Structure and Properties

The molecular formula of this compound is C₉H₁₀F₃N_S, with a molecular weight of approximately 255.66 g/mol. Its structure consists of a trifluoroethyl group (-CF₃) attached to an amine (-NH₂) moiety, which is further connected to a methylthiophene ring. The thiophene ring is substituted at the 3-position with a methyl group, enhancing the compound's stability and reactivity. The presence of the trifluoromethyl group imparts unique electronic properties, making this compound highly reactive in certain chemical environments.

Synthesis and Characterization

The synthesis of CAS No. 1248933-18-7 involves multi-step organic reactions, typically starting from thiophene derivatives and introducing the trifluoroethylamine group through nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production. Characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm its structure and purity.

Applications in Research and Industry

This compound has found applications in diverse fields due to its unique chemical properties. In pharmacology, it serves as a valuable intermediate in the synthesis of bioactive molecules targeting various therapeutic areas such as oncology and neurodegenerative diseases. Its ability to act as a nucleophile in substitution reactions makes it an ideal candidate for drug design.

In materials science, the compound has been explored for its potential in polymer chemistry. The trifluoromethyl group contributes to the thermal stability and mechanical properties of polymers synthesized using this compound as a monomer or additive.

Recent Research Developments

Recent studies have focused on optimizing the synthesis pathways of CAS No. 1248933-18-7 to enhance efficiency and reduce environmental impact. Researchers have also investigated its role in catalytic cycles for organic transformations, demonstrating its potential as a catalyst ligand or auxiliary agent.

In the agricultural sector, this compound has shown promise as an agrochemical intermediate due to its ability to modulate plant growth regulators. Field trials are currently underway to assess its efficacy in enhancing crop yields under various environmental conditions.

Safety Considerations

While handling this compound, standard laboratory safety protocols should be followed due to its reactive nature. Proper ventilation and personal protective equipment are recommended during synthesis and handling to ensure worker safety.